9a-(4-fluorophenyl)-octahydro-1H-pyrrolo[1,2-a][1,3]diazepin-7-one

• IUPAC Name: 9a-(4-fluorophenyl)-2,3,4,5,8,9-hexahydro-1H-pyrrolo[1,2-a][1,3]diazepin-7-one
• InChI: InChI=1S/C14H17FN2O/c15-12-5-3-11(4-6-12)14-8-7-13(18)17(14)10-2-1-9-16-14/h3-6,16H,1-2,7-10H2
• InChI Key: VQQQFIOKECOMGG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=O)CCC2(NC1)C3=CC=C(C=C3)F
• Molecular Formula: C14H17FN2O
• DSSTOX Substance ID: DTXSID801163417
• Molecular Weight: 248.30 g/mol
• CAS No.: 1148027-29-5

Description

Synthesis Analysis

The synthesis of similar compounds, such as midazolam and its analogues, has been described using isocyanide reagents. In this methodology, imidazobenzodiazepine intermediates can be easily prepared via an improved process. One-pot condensation of benzodiazepines with mono-anion of tosylmethyl isocyanide or ethyl isocyanoacetate under mild condition led to the formation of imidazobenzodiazepine.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described in the literature. The process involves a one-pot annulation process using tosylmethyl isocyanide (Tos-MIC) and ethyl isocyanoacetate reagents.

Scientific Research Applications

Structural and Reactivity Studies

Research on compounds related to 9a-(4-fluorophenyl)-octahydro-1H-pyrrolo[1,2-a][1,3]diazepin-7-one focuses on understanding their structural characteristics and reactivity. For example, Alonso et al. (2020) investigated the regiospecific synthesis and structural studies of various diazepin-ones, some containing fluoro-substituents, revealing insights into their crystal structures and NMR spectral data (Alonso et al., 2020). These findings contribute to the fundamental understanding of such compounds, enabling the exploration of their potential applications in scientific research and beyond.

Synthesis of Heterocyclic Systems

The development of novel synthesis strategies for heterocyclic analogs represents another area of application. Kharaneko and Bogza (2013) outlined a novel method for preparing pyrrolo[3,4-d][1,2]diazepines, expanding the range of accessible heterocyclic compounds for further investigation (Kharaneko & Bogza, 2013). This research provides a foundation for the synthesis of new molecules that may have various scientific and medicinal applications.

Diversity-Oriented Synthesis Approach

Hussain et al. (2014) described an efficient synthetic approach to annulated benzodiazepines, showcasing a high substrate tolerance and leading to a library of fused heterocycles potentially useful for novel biologically active compounds or drug leads (Hussain et al., 2014). This diversity-oriented synthesis approach highlights the versatility of diazepine-based compounds for various research applications.

Electrophilic Substitution Reactions

Johnston and McNab (2009) explored the unexpected electrophilic substitution-decarbonylation process in the synthesis of diazepinones, providing insights into the reactivity and potential modifications of such compounds (Johnston & McNab, 2009). Understanding these reactions can inform the design of new compounds with specific functionalities for research or therapeutic purposes.